Cas no 2172459-22-0 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• CAS No: 2172459-22-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6050723
• PubChem ID: 165526097
• Update Time: 2025-10-22

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}acetic acid
• EN300-1492950
• 2172459-22-0

• Inchi： 1S/C27H26N2O5/c30-25(29-19-13-11-18(12-14-19)16-26(31)32)10-5-15-28-27(33)34-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,11-14,24H,5,10,15-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RESXTUFDLCNZAB-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC1C=CC(CC(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid

Introduction to 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS No. 2172459-22-0)

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid, identified by its CAS number 2172459-22-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a phenylacetic acid moiety linked to a butanamido group. The presence of a fluoren-9-yl methoxycarbonyl substituent further enhances its molecular complexity, making it a subject of interest for researchers exploring novel pharmacophores.

The fluoren scaffold is particularly noteworthy due to its structural rigidity and electronic properties, which can influence the compound's interactions with biological targets. In recent years, the incorporation of fluorene derivatives into drug candidates has been associated with improved metabolic stability, enhanced binding affinity, and prolonged half-life in vivo. These attributes make 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The butanamido and phenylacetic acid components are well-documented pharmacophoric elements that have been extensively studied for their biological activities. For instance, phenylacetic acid derivatives are known to exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects, while butanamido groups are often associated with enhanced solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the fluoren-9-yl methoxycarbonyl moiety may interact with specific amino acid residues in target proteins, thereby modulating their function. This level of structural control is crucial for designing molecules with optimized pharmacokinetic profiles and minimal off-target effects.

The synthesis of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step process requires careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group transformations are often employed to construct the desired framework efficiently. The use of advanced spectroscopic methods, including NMR spectroscopy and mass spectrometry, is essential for characterizing the compound's structure and confirming its identity.

In the realm of medicinal biology, the biological activity of this compound has been evaluated through various in vitro assays. Preliminary studies indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health conditions. For example, the fluoren moiety could potentially interfere with metabolic pathways or signal transduction cascades that are dysregulated in diseases such as cancer or neurodegenerative disorders. However, further research is necessary to elucidate its exact mechanism of action and therapeutic potential.

The development of novel drug candidates often involves iterative testing and refinement based on experimental data. The case of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid exemplifies this process. Researchers may modify its structure by introducing additional substituents or altering functional groups to enhance its potency or selectivity. Such modifications are guided by principles derived from structure-activity relationship (SAR) studies, which correlate molecular features with biological outcomes.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is critical when producing this compound at scale. Quality control measures must be implemented throughout the synthesis process to guarantee consistency and reproducibility. Analytical techniques such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) are commonly used to monitor purity levels and detect impurities.

The future prospects for 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid remain promising as new methodologies emerge in synthetic chemistry and drug discovery. Advances in automation and artificial intelligence can accelerate the design-synthesize-test cycle, enabling faster identification of lead compounds with therapeutic potential. Collaborative efforts between academia and industry will be essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion,2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}acetic acid (CAS No. 2172459-22-0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its development underscores the importance of interdisciplinary research in addressing complex human health challenges through innovative molecular design.